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Compound of Interest

Compound Name: Metazosulfuron

Cat. No.: B154211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the experimental use of

Metazosulfuron, a sulfonylurea herbicide. This document outlines the preparation of various

formulations, detailed protocols for in vitro and in vivo experimentation, and a summary of its

mode of action.

Metazosulfuron is a potent inhibitor of acetolactate synthase (ALS), a key enzyme in the

biosynthesis of branched-chain amino acids in plants.[1][2] Its high efficacy at low application

rates makes it an important tool for weed management research and the development of new

herbicidal formulations.[1][3]
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Property Value Reference

IUPAC Name

1-{3-chloro-1-methyl-4-

[(5RS)-5,6-dihydro-5-methyl-

1,4,2-dioxazin-3-yl]pyrazol-5-

ylsulfonyl}-3-(4,6-

dimethoxypyrimidin-2-yl)urea

[1]

Molecular Formula C₁₅H₁₈ClN₇O₇S [1]

Molecular Weight 475.86 g/mol [1]

Appearance White, odorless solid [1]

Melting Point 175.5–177.6°C [1]

Water Solubility 33.3 mg/L (at 20°C) [1]

Vapor Pressure 7.0 × 10⁻⁸ Pa (at 25°C) [1]

pKa 3.4 (at 20°C) [1]

Log P (octanol-water) -0.35 (at pH 7, 25°C) [1]

Recommended Application Rates for Field Experiments
Application Rate (Active
Ingredient)

Target Weeds Reference

60–120 g a.i./ha

Echinochloa spp., annual and

perennial weeds, including

sulfonylurea-resistant biotypes

in paddy fields.

[1][3][4][5]

Experimental Protocols
Protocol 1: Preparation of a Metazosulfuron Stock
Solution for In Vitro Bioassays
This protocol describes the preparation of a concentrated stock solution of Metazosulfuron
suitable for use in enzymatic assays and cell culture experiments.
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Materials:

Metazosulfuron (analytical grade)

Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Analytical balance

Procedure:

Accurately weigh a desired amount of Metazosulfuron powder using an analytical balance.

In a sterile microcentrifuge tube, dissolve the Metazosulfuron powder in a minimal amount

of DMSO to create a high-concentration stock solution (e.g., 10-50 mM). Due to its low water

solubility, DMSO is a suitable solvent.

Vortex the solution thoroughly to ensure the complete dissolution of the compound.

Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

For experimental use, dilute the stock solution to the desired final concentration using the

appropriate assay buffer or culture medium. Ensure the final DMSO concentration in the

assay is low (typically <0.5%) to avoid solvent-induced artifacts.

Protocol 2: Greenhouse Pot Experiment for Herbicidal
Efficacy Evaluation
This protocol outlines a method for assessing the herbicidal activity of Metazosulfuron
formulations on target weed species in a controlled greenhouse environment.

Materials:

Metazosulfuron formulation (e.g., wettable powder, suspension concentrate)
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Pots (e.g., 10 cm diameter) filled with appropriate soil mix

Seeds of target weed species (e.g., Echinochloa crus-galli)

Adjuvant (optional, e.g., non-ionic surfactant, crop oil concentrate)

Spray chamber or handheld sprayer

Greenhouse with controlled temperature, humidity, and lighting

Procedure:

Plant Cultivation: Sow seeds of the target weed species in pots and allow them to germinate

and grow to a specific stage (e.g., 2-3 leaf stage).

Formulation Preparation:

Wettable Powder (WP): Prepare a slurry by mixing the required amount of WP formulation

with a small amount of water. Then, dilute to the final spray volume.

Suspension Concentrate (SC): Directly dilute the required amount of SC formulation with

water to the final spray volume.

Adjuvant Addition (Optional): If an adjuvant is used, add it to the spray solution according

to the manufacturer's recommendations. Common adjuvants for sulfonylurea herbicides

include non-ionic surfactants (NIS) at 0.25% v/v or crop oil concentrates (COC) at 0.05%

v/v.

Herbicide Application:

Calibrate the sprayer to deliver a known volume per unit area.

Apply the Metazosulfuron formulation evenly to the foliage of the weed seedlings.

Include a control group treated with a blank formulation (without Metazosulfuron) and an

untreated control group.
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Post-Application Care: Return the pots to the greenhouse and maintain optimal growing

conditions.

Efficacy Assessment:

Visually assess herbicidal injury at regular intervals (e.g., 7, 14, and 21 days after

treatment) using a rating scale (e.g., 0% = no effect, 100% = complete kill).

At the end of the experiment, harvest the above-ground biomass, dry it in an oven, and

record the dry weight to quantify the reduction in growth compared to the control.

Signaling Pathway and Experimental Workflow
Metazosulfuron Mode of Action: Inhibition of
Acetolactate Synthase
Metazosulfuron, like other sulfonylurea herbicides, acts by inhibiting the acetolactate synthase

(ALS) enzyme.[1][2] This enzyme is essential for the biosynthesis of the branched-chain amino

acids valine, leucine, and isoleucine.[2] The inhibition of ALS leads to a deficiency in these vital

amino acids, which in turn halts protein synthesis and cell division, ultimately causing plant

death.[2][6]
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Caption: Metazosulfuron's inhibitory effect on the ALS enzyme disrupts amino acid synthesis.

Experimental Workflow for Efficacy Testing
The following diagram illustrates a typical workflow for evaluating the efficacy of new

Metazosulfuron formulations.
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Caption: A standard workflow for testing the efficacy of Metazosulfuron formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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